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Abstract

Hexahydroxyplatinic acid, Hz[Pt(OH)e], is a halogen-free platinum(lV) coordination complex that
has garnered significant interest as a precursor for catalysts and in materials science. Its
discovery is rooted in the early 20th-century exploration of platinum chemistry, particularly the
study of colloidal platinum and the development of coordination theory. This guide provides a
comprehensive overview of the history, synthesis, and physicochemical properties of
hexahydroxyplatinic acid, presenting quantitative data in structured tables and detailing
experimental protocols. Furthermore, logical relationships and experimental workflows are
visualized using diagrams to facilitate a deeper understanding of this important platinum
compound.

Discovery and History

The history of hexahydroxyplatinic acid is intertwined with the foundational work on
coordination chemistry and the study of platinum's colloidal properties. While a definitive
timeline of its initial synthesis and characterization is not straightforward, key contributions can
be traced back to the early 20th century.
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The conceptual framework for understanding the structure of hexahydroxyplatinic acid was laid
by Alfred Werner's theory of coordination compounds, which he proposed in the late 19th and
early 20th centuries. Werner's postulates on primary and secondary valencies provided the
basis for describing the octahedral geometry of the [Pt(OH)e]2~ anion, where the platinum atom
is in the +4 oxidation state and is coordinated to six hydroxide ligands.

The first experimental evidence suggesting the existence of hexahydroxyplatinic acid emerged
from studies on colloidal platinum solutions. In 1928, S. W. Pennycuick, in a paper published in
the Journal of the Chemical Society, proposed the existence of hexahydroxyplatinic acid as a
component of these colloidal systems. His work was crucial in shifting the understanding of
these colloids from purely physical suspensions to systems containing complex platinum
species.

Earlier, in 1925, the Italian chemists I. Bellucci and L. Liberi published a series of papers in the
Gazzetta Chimica Italiana on the chemistry of platinum complexes. Their work on the
hydrolysis of hexachloroplatinic acid and its salts provided a foundational understanding of the
formation of hydroxylated platinum species in aqueous solutions, which was a critical step
towards the isolation and identification of hexahydroxyplatinic acid.

Physicochemical Properties

Hexahydroxyplatinic acid is a yellow to brownish, air-stable solid. It is valued in catalysis for
being a halide-free source of platinum.[1] A summary of its key physical and chemical
properties is presented in Table 1.

Table 1: Physicochemical Properties of Hexahydroxyplatinic Acid
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Property Value Reference
Chemical Formula Hz[Pt(OH)e] [1]
Molecular Weight 299.14 g/mol
CAS Number 51850-20-5
Yellow to brownish
Appearance
powder/chunks
B Slightly soluble in water;
Solubility

soluble in aqueous acids

195pt NMR Chemical Shift of Approximately -50 ppm

_ , _ [2][3]
[Pt(OH)e]? (relative to [PtCls]?™)

Experimental Protocols

The synthesis of hexahydroxyplatinic acid is typically achieved through a two-step process
starting from hexachloroplatinic acid (Hz[PtCle]). The general methodology involves the
formation of a soluble hexahydroxyplatinate salt, followed by acidification to precipitate the
acid.

Synthesis of Sodium Hexahydroxyplatinate(lV)
(Intermediate)

Materials:

o Hexachloroplatinic acid (Hz[PtCls])
e Sodium hydroxide (NaOH)

» Deionized water

Procedure:

» Dissolve hexachloroplatinic acid in deionized water to create an aqueous solution.
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e Slowly add a solution of sodium hydroxide to the hexachloroplatinic acid solution with
constant stirring. The reaction is exothermic and should be controlled.

e Continue adding sodium hydroxide until the solution becomes strongly alkaline. This results
in the formation of a clear, yellow solution of sodium hexahydroxyplatinate(IV)
(Naz[Pt(OH)e)).

Precipitation of Hexahydroxyplatinic Acid
Materials:
e Aqueous solution of sodium hexahydroxyplatinate(lV)

« Dilute acid (e.g., acetic acid or nitric acid)

Procedure:

Cool the solution of sodium hexahydroxyplatinate(IV) in an ice bath.
o Slowly add the dilute acid to the solution with continuous stirring.

» Avyellow to brownish precipitate of hexahydroxyplatinic acid will form as the pH of the
solution is lowered.

» Continue adding acid until the precipitation is complete.
« |solate the precipitate by filtration.
o Wash the precipitate with cold deionized water to remove any remaining sodium salts.

e Dry the product under vacuum to obtain pure hexahydroxyplatinic acid.

Structural and Spectroscopic Characterization

The structure of the [Pt(OH)e]2~ anion is a classic example of an octahedral coordination
complex, as predicted by Werner's theory.

Vibrational Spectroscopy (Infrared and Raman)
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The vibrational spectra of hexahydroxyplatinic acid are characterized by bands corresponding
to the O-H and Pt-O stretching and bending modes. While a complete, well-resolved spectrum
for the isolated acid is not readily available in the literature, the characteristic vibrational modes
of the [Pt(OH)e]2~ anion are well-established through studies of its salts. The Pt-O stretching
vibrations are typically observed in the 400-600 cm~* region of the infrared and Raman spectra.

195pt Nuclear Magnetic Resonance (NMR) Spectroscopy

195pt NMR is a powerful technique for the characterization of platinum complexes in solution.
The chemical shift of the platinum nucleus is highly sensitive to its coordination environment.
For the hexahydroxyplatinate(IV) anion, [Pt(OH)e]2~, the 1°>Pt NMR chemical shift is observed
at approximately -50 ppm relative to the standard reference, hexachloroplatinate(lV) ([PtCle]?™).
[2][3] This upfield shift is consistent with the replacement of the less electronegative chloride
ligands with the more electronegative hydroxide ligands.

Mandatory Visualizations
Experimental Workflow for the Synthesis of
Hexahydroxyplatinic Acid
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Step 1: Formation of Sodium Hexahydroxyplatinate

Sodium Hydroxide
(NaOH)

Sodium Hexahydroxyplatinate

Hexachloroplatinic Acid (Naz[Pt(OH)s])
(Hz[PtCle]) in solution

Step 2: Precipitation of Hexahydroxyplatinic Acid

Acidification & Precipitation

Hexahydroxyplatinic Acid
(H2[Pt(OH)s])
(precipitate)

Dilute Acid
(e.g., CHsCOOH)
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Platinum Metal
(Pt)

Dxidation & Complexation

Hexachloroplatinic Acid
(Hz[PtCls]))

Base
(e.g., NaOH)

Sodium Hexahydroxyplatinate
(Naz[Pt(OH)s])

Acid
(e.g., CH3COOH)

Protonation & Precipitation

Hexahydroxyplatinic Acid

(H2[Pt(OH)s])
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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